2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxy-S-[4-(1H-pyrazol-1-yl)phenyl]ethane-1-sulfonamido

• IUPAC Name: N-[2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl]-4-pyrazol-1-ylbenzenesulfonamide
• InChI: InChI=1S/C19H17N3O5S/c23-19(15-8-12-26-13-15,18-3-1-11-27-18)14-21-28(24,25)17-6-4-16(5-7-17)22-10-2-9-20-22/h1-13,21,23H,14H2
• InChI Key: PSNAKVAKDCDRQE-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1)C2=CC=C(C=C2)S(=O)(=O)NCC(C3=COC=C3)(C4=CC=CO4)O
• Molecular Formula: C19H17N3O5S
• Molecular Weight: 399.4 g/mol
• CAS No.: 2097891-17-1

Description

The compound 2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxy-S-[4-(1H-pyrazol-1-yl)phenyl]ethane-1-sulfonamido is a sulfonamide derivative featuring a central ethane core substituted with two distinct furan moieties (2-yl and 3-yl), a hydroxyl group, and a sulfonamido group attached to a para-substituted phenyl ring bearing a pyrazole heterocycle.

Key structural attributes include:

• Dual furan substitution: The 2-yl and 3-yl positions on the ethane core may influence electronic and steric properties.
• Sulfonamido group: A common pharmacophore in enzyme inhibitors (e.g., carbonic anhydrase, cyclooxygenase).

Biological Activity

The compound 2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxy-S-[4-(1H-pyrazol-1-yl)phenyl]ethane-1-sulfonamido (CAS Number: 2097896-51-8) has garnered attention for its potential biological activities. This article explores its pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities, supported by relevant research findings.

Chemical Structure and Properties

This compound features a complex structure that includes furan and pyrazole moieties, which are known for their diverse biological activities. The molecular formula is $C_{19}H_{17}N_{3}O_{4}S$, with a molecular weight of 415.5 g/mol. Its unique configuration is expected to contribute to its biological efficacy.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of compounds containing pyrazole and furan structures. For instance:

• In vitro studies demonstrated that derivatives of pyrazole exhibited significant antimicrobial activity against various bacterial strains, with Minimum Inhibitory Concentration (MIC) values ranging from 2.50 to 20 µg/mL for some derivatives .

Compound	MIC (µg/mL)	Activity
Compound 9	9.80	Strong DNA gyrase B inhibition
Compound 11b	14 - 30	Moderate antimicrobial activity

Anti-inflammatory Effects

The anti-inflammatory properties of this compound have also been investigated. It has been shown to stabilize human red blood cell (HRBC) membranes, indicating potential anti-inflammatory effects:

• Stabilization percentages ranged from 86.70% to 99.25% in various tests, suggesting strong anti-inflammatory activity .

Compound	HRBC Stabilization (%)
Compound 9	86.70
Compound 11c	73.67

Anticancer Activity

The anticancer potential of this compound is promising, particularly due to its ability to induce cytotoxicity in cancer cell lines:

• IC50 values for cytotoxicity against A549 lung cancer cells were reported at approximately 193.93 µg/mL, which is lower than the positive control (5-fluorouracil) with an IC50 of 371.36 µg/mL .

Cell Line	IC50 (µg/mL)	Control
A549	193.93	371.36
HFB4	Not specified	-

Case Studies

Several studies have focused on the synthesis and biological evaluation of related compounds:

• Synthesis and Evaluation : A study synthesized various pyrazole derivatives and evaluated their antimicrobial and anticancer activities, revealing that those with furan substitutions exhibited enhanced efficacy against cancer cell lines and bacteria .
• Structure-Activity Relationship (SAR) : Research indicated that the presence of both furan and pyrazole moieties significantly contributes to the biological activity of the compounds, suggesting that modifications in these structures could lead to improved pharmacological profiles .

Comparison with Similar Compounds

Structural Analog 1: 2-[4-(furan-2-yl)phenyl]-2-hydroxy-S-[1-methyl-2-(propan-2-yl)-1H-imidazol-4-yl]ethane-1-sulfonamido (CAS 2097922-49-9)

• Molecular Formula : C₁₉H₂₃N₃O₄S
• Molecular Weight : 389.5 g/mol
• Key Features :
  • Single furan-2-yl substitution on the phenyl ring.
  • Sulfonamido group linked to a methyl-isopropyl-substituted imidazole.
• Implications: The imidazole moiety may increase basicity compared to pyrazole, altering solubility and binding interactions.

Structural Analog 2: 2-[4-(furan-2-yl)phenyl]-2-hydroxy-S-(5,6,7,8-tetrahydronaphthalen-2-yl)ethane-1-sulfonamido

• Molecular Formula : C₂₂H₂₄N₂O₄S (estimated)
• Molecular Weight : ~428.5 g/mol (estimated)
• Key Features :
  • Single furan-2-yl substitution on the phenyl ring.
  • Sulfonamido group attached to a tetrahydronaphthyl group.
• Implications :
  • The tetrahydronaphthyl group enhances lipophilicity, likely improving blood-brain barrier penetration compared to heterocyclic substituents.
  • Reduced nitrogen content may diminish hydrogen-bonding capacity relative to pyrazole or imidazole derivatives .

Comparative Analysis Table

Property	Target Compound	Analog 1 (CAS 2097922-49-9)	Analog 2
Core Substituents	2-(furan-2-yl), 2-(furan-3-yl), 2-hydroxy	4-(furan-2-yl)phenyl, 2-hydroxy	4-(furan-2-yl)phenyl, 2-hydroxy
Sulfonamido Attachment	4-(1H-pyrazol-1-yl)phenyl	1-methyl-2-(propan-2-yl)-1H-imidazol-4-yl	5,6,7,8-tetrahydronaphthalen-2-yl
Molecular Formula	C₂₂H₁₉N₃O₅S (estimated)	C₁₉H₂₃N₃O₄S	C₂₂H₂₄N₂O₄S (estimated)
Molecular Weight	~453.5 g/mol (estimated)	389.5 g/mol	~428.5 g/mol (estimated)
Key Structural Advantages	Dual furan substitution enhances π-π stacking; pyrazole improves hydrogen bonding.	Imidazole offers basicity for salt formation.	High lipophilicity for membrane penetration.
Potential Limitations	Higher molecular weight may reduce solubility.	Steric bulk from isopropyl limits accessibility.	Reduced hydrogen-bonding capacity.

Q & A

Q. Critical parameters :

• Temperature control : Exothermic reactions (e.g., coupling steps) require cooling (0°C) to minimize byproducts .
• Solvent purity : Tetrahydrofuran must be anhydrous to avoid hydrolysis of intermediates.
• Catalyst selection : Palladium catalysts (e.g., Pd(PPh₃)₄) for cross-coupling reactions must be rigorously degassed.

How are advanced purification techniques employed to isolate this compound, especially given its stereochemical complexity?

Basic
Purification often combines:

• Flash chromatography : Using gradients of petroleum ether/ethyl acetate (e.g., 2:1) to separate polar byproducts .
• Supercritical Fluid Chromatography (SFC) : Chiralpak® IC columns with methanol/CO₂ (30:70) at 40°C and 100 Bar resolve stereoisomers. Retention time optimization is critical for separating epimers, which may co-elute under standard HPLC conditions .

Q. Key metrics :

Parameter	Value/Technique
Column	Chiralpak® IC (250 mm × 5 mm)
Flow rate	80 µL/min
Back pressure	100 Bar

What spectroscopic and crystallographic methods validate the compound’s structure and purity?

Q. Basic

• NMR spectroscopy : ¹H/¹³C NMR confirm substitution patterns (e.g., furan protons at δ 6.2–7.4 ppm, sulfonamide NH at δ 5.8–6.1 ppm).
• Mass spectrometry (ESI-MS) : Accurate mass analysis (e.g., m/z 455.2 [M+H]⁺) verifies molecular weight .
• X-ray crystallography : Single-crystal diffraction (e.g., Acta Crystallographica Section E protocols) resolves stereochemistry and hydrogen-bonding networks in sulfonamide derivatives .

How do solubility and stability profiles impact experimental design?

Q. Basic

• Solubility : The compound is sparingly soluble in water but dissolves in DMSO or THF. Pre-formulation studies recommend 10% DMSO in PBS for in vitro assays.
• Stability :
  • pH sensitivity : Degrades in acidic conditions (pH < 3) via sulfonamide hydrolysis.
  • Light sensitivity : Furan rings undergo photooxidation; store in amber vials at -20°C .

What are common impurities, and how are they quantified?

Q. Basic

• Byproducts : Unidentified impurities (≤0.15%) from incomplete coupling or epimerization .
• Analytical methods :
  • HPLC-DAD : Reverse-phase C18 columns with UV detection at 254 nm.
  • LC-MS : Identifies impurities via fragmentation patterns.

How do stereochemical variations (e.g., epimers) affect bioactivity, and what strategies mitigate co-elution?

Q. Advanced

• Epimerization : The hydroxy group’s stereochemistry influences binding to biological targets (e.g., enzymes). Co-eluting epimers require chiral SFC or derivatization with chiral auxiliaries for resolution .
• Dynamic HPLC : Adjusting column temperature (25–40°C) and mobile phase polarity enhances separation .

What statistical approaches optimize reaction conditions for scale-up?

Q. Advanced

• Design of Experiments (DoE) : Response surface methodology (RSM) models variables (e.g., catalyst loading, temperature) to maximize yield.
• Case study : A Plackett-Burman design identified N,N-diisopropylethylamine concentration as the critical factor (p < 0.05) in coupling efficiency .

How are unknown impurities characterized, and what mechanistic insights do they provide?

Q. Advanced

• Isolation : Preparative TLC or centrifugal partition chromatography isolates impurities.
• Mechanistic studies : MS/MS and ²H isotope labeling trace impurities to incomplete furan ring closure or oxidative side reactions .

What computational tools predict binding affinities or metabolic pathways?

Q. Advanced

• Docking studies : AutoDock Vina models interactions with sulfonamide-binding enzymes (e.g., carbonic anhydrase).
• ADMET prediction : SwissADME estimates metabolic sites (e.g., CYP3A4-mediated oxidation of furan rings) .

How are in vitro bioactivity assays designed to evaluate therapeutic potential?

Q. Advanced

• Cell-based assays : Use HEK293 or HepG2 cells to assess cytotoxicity (IC₅₀) and target modulation (e.g., NF-κB inhibition).
• Controls : Include structurally related sulfonamides (positive controls) and vehicle-only groups.
• Data normalization : Express activity as % inhibition relative to baseline, with triplicate replicates to ensure statistical power (p < 0.01) .